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Compound of Interest

Compound Name: Oxygen-15

Cat. No.: B1254489

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
the Oxygen-15 (*>O) radionuclide. It is designed to serve as a vital resource for researchers,
scientists, and professionals involved in drug development and positron emission tomography
(PET) imaging. This document details the radionuclide's decay properties, production
methodologies, and the experimental protocols used to determine its fundamental
characteristics.

Core Physical Properties of Oxygen-15

Oxygen-15 is a light radioisotope of oxygen that plays a crucial role in medical imaging,
particularly in PET scans for quantifying blood flow and oxygen metabolism.[1][2] Its short half-
life makes it an ideal tracer for repeated studies in short succession.[3]

The fundamental physical characteristics of Oxygen-15 are summarized in the table below,
providing a clear and concise reference for its key properties.
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Physical Characteristic Value

Half-life 122.27 + 0.06 seconds

Decay Mode Positron Emission (3+) (99.9%)

Decay Product Nitrogen-15 (*°N) (stable)

Maximum Positron Energy (E+max) 1.732 MeV

Mean Positron Energy (Ef+mean) 0.735 MeV

Primary Gamma Ray Energy 511 keV (from positron-electron annihilation)
Atomic Mass 15.003065 u

Decay Pathway and Emissions

Oxygen-15 undergoes decay almost exclusively through positron emission (3+ decay),
transforming a proton into a neutron within its nucleus and thereby converting to the stable
isotope Nitrogen-15.[2] This process releases a positron (e+) and an electron neutrino (ve). The
emitted positron travels a short distance in the surrounding tissue before annihilating with an
electron, resulting in the emission of two 511 keV gamma photons at approximately 180
degrees to each other. These gamma photons are the signals detected by a PET scanner.
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Decay scheme of Oxygen-15 to stable Nitrogen-15.

Production of Oxygen-15

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1254489?utm_src=pdf-body
http://www.lnhb.fr/nuclides/O-15_tables.pdf
https://www.benchchem.com/product/b1254489?utm_src=pdf-body-img
https://www.benchchem.com/product/b1254489?utm_src=pdf-body
https://www.benchchem.com/product/b1254489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The most prevalent method for producing Oxygen-15 is through the deuteron bombardment of

natural nitrogen gas (**N) in a cyclotron.[1][4] This nuclear reaction, denoted as **N(d,n)**0O, is

favored for its efficiency and economic viability.[3]

Experimental Protocol for *>02 Production

Target System: A high-pressure, water-cooled target chamber, typically constructed from
aluminum or titanium, is filled with high-purity nitrogen gas (**Nz), often containing a small
percentage of oxygen (~1%) to facilitate the formation of [1°0]O2.[5]

Cyclotron Parameters: A cyclotron accelerates deuterons to an energy of approximately 7-10
MeV.[1][3] The deuteron beam is directed onto the nitrogen gas target.

Nuclear Reaction: The 1*N(d,n)*>O reaction occurs, where a deuteron interacts with a
nitrogen-14 nucleus, producing an Oxygen-15 nucleus and a neutron.

Purification: The resulting radioactive gas mixture, containing [*>O]Oz, unreacted target gas,
and potential impurities, is passed through a series of purification traps. These traps typically
contain activated charcoal and ascarite to remove any labeled carbon monoxide ([*>O]CO) or
carbon dioxide ([*1C]CO2) byproducts.[5]

Delivery: The purified [*>O]Oz2 gas is then delivered to the radiochemistry module for further
synthesis or directly to the imaging suite for inhalation studies.

Synthesis of [*°>O]Hz20

For many PET applications, particularly for measuring blood flow, [*>O]O: is converted to
[*>O]H20.

Experimental Protocol for [*>O]H20 Synthesis

Gas Delivery: The purified [*>O]Oz gas is mixed with a stream of hydrogen gas (Hz).

Catalytic Conversion: The gas mixture is passed over a heated catalyst, typically palladium
or platinum, at temperatures ranging from 150 to 450°C.[3]

Water Formation: The catalyst facilitates the reaction of [*>0]O2 with Hz to form [*>O]H20
vapor.
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e Trapping and Formulation: The [*>O]H20 vapor is then trapped in a cooled sterile water or

saline solution. This solution is then ready for quality control and subsequent administration.
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Production and synthesis workflow of [*>O]H20.

Click to download full resolution via product page

Experimental Determination of Physical

Characteristics

Half-Life Measurement

The half-life of Oxygen-15 can be precisely measured using a 3-Counting Station. A general

experimental protocol is as follows:

e Production and Implantation: A beam of Oxygen-15 ions is produced and implanted into a

collection foil (e.g., aluminum or tantalum) positioned at the center of the detector.

o Detection System: The decay of the implanted 1°O is measured using a 41t gas proportional

counter or a plastic scintillator. This setup ensures high detection efficiency for the emitted

positrons.

» Data Acquisition: The counts are recorded as a function of time using a multi-channel scaler.

The data acquisition is typically performed for a duration equivalent to several half-lives of

Oxygen-15.

o Data Analysis: The decay curve (counts versus time) is fitted to a single exponential decay
function, often including a constant background component. The half-life is then determined

© 2025 BenchChem. All rights reserved.

4/9

Tech Support


https://www.benchchem.com/product/b1254489?utm_src=pdf-body-img
https://www.benchchem.com/product/b1254489?utm_src=pdf-body
https://www.benchchem.com/product/b1254489?utm_src=pdf-body
https://www.benchchem.com/product/b1254489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

from the decay constant obtained from the fit.

Positron Energy Spectrum Measurement

The continuous energy spectrum of the positrons emitted from Oxygen-15 can be determined
using beta spectrometry. A general experimental protocol involves:

e Source Preparation: A source of Oxygen-15 is prepared, for instance, by implanting the ions
onto a thin backing material to minimize energy loss of the emitted positrons.

Spectrometer Setup: A magnetic spectrometer or a solid-state detector like a silicon PIN
diode or a plastic scintillator is used.

o Magnetic Spectrometer: This instrument uses a magnetic field to bend the path of the
positrons. The radius of curvature is dependent on the positron's momentum, allowing for
a precise measurement of the energy spectrum.

o Solid-State/Scintillation Detector: The positrons deposit their energy in the detector,
generating a signal proportional to the energy. The detector must be calibrated using
sources with known monoenergetic electron emissions.[5]

Data Acquisition: The detector signals are amplified and processed by a multi-channel
analyzer to build up the energy spectrum.

Data Analysis: The resulting spectrum is corrected for detector response and background.
The maximum energy (endpoint energy) of the spectrum corresponds to the Q-value of the
decay.

Quality Control of Oxygen-15 Radiopharmaceuticals

Due to its short half-life, quality control (QC) tests for Oxygen-15 radiopharmaceuticals must
be rapid and efficient. Key QC procedures include:

o Radionuclidic Identity: Confirmed by measuring the half-life of the final product using a dose
calibrator. The measured half-life should be within an acceptable range of the known value
for 150.
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» Radiochemical Purity: For [*>O]H20, this is typically ensured by the high efficiency and
specificity of the synthesis process. For [*°0]Oz, gas chromatography can be used to
separate and quantify any radioactive impurities like [*>O]CO or [*>0O]COsa.

e pH: The pH of the final [*>*O]H20 solution should be measured to ensure it is within the

physiological range for injection.

« Sterility and Apyrogenicity: For injectable radiopharmaceuticals, sterility is achieved by using
sterile components and passing the final product through a 0.22 um sterile filter. The Limulus
Amebocyte Lysate (LAL) test can be used to check for bacterial endotoxins.[6] Due to the
short half-life, these tests are often performed retrospectively.

Application in PET Imaging: A Workflow Example

[t°O]JH20 is considered the gold standard for quantitative measurement of blood flow in various

organs, including the brain and heart.[7]
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Workflow for a typical PET imaging study using [*>O]H20.
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This guide provides a foundational understanding of the physical characteristics of Oxygen-15,
its production, and its application, serving as a critical resource for the scientific community.
The provided protocols and data are intended to facilitate further research and development in
the field of molecular imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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